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Compound of Interest

Compound Name: Trichloroacetanilide

Cat. No.: B1614687 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate and essential

safety and logistical information for the handling and disposal of Trichloroacetanilide, a

hazardous chemical. Adherence to these guidelines is critical to minimize risks and ensure a

safe laboratory environment.

Hazard Identification and Physical Properties
Trichloroacetanilide is classified as a hazardous substance. It is harmful if swallowed and

causes serious eye and skin irritation.[1][2][3] Inhalation of dust may lead to respiratory

irritation.[1][3] It is a combustible solid that burns with difficulty but may form explosive dust

mixtures in the air.[1]
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Property Value Source

Chemical Formula C8H6Cl3NO [2]

Molecular Weight 238.492 g/mol [2]

Appearance
Off-white to beige

granules/solid powder
[4][5]

Hazards

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is essential to ensure personnel

safety when handling Trichloroacetanilide. The following table outlines the required PPE.
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Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option. Always inspect

gloves for tears or punctures

before use. Double gloving is

recommended for enhanced

protection.[6][7]

Eyes
Chemical safety goggles or a

face shield

Provides protection against

splashes and airborne

particles.[2][6]

Body
Laboratory coat or chemical-

resistant coveralls

Protects skin and personal

clothing from contamination.[8]

Respiratory Air-purifying respirator

Required when handling large

quantities or when adequate

ventilation is not available to

prevent inhalation of dust.[1][9]

Operational Plan: Step-by-Step Handling Procedure
This section provides a detailed protocol for the safe handling of Trichloroacetanilide in a

laboratory setting.

Pre-Operational Checks
Engineering Controls Verification: Ensure the chemical fume hood is operational and

certified.

PPE Inspection: Inspect all PPE for damage before use.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and functional.

Spill Kit: Have a chemical spill kit readily available.
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Handling Protocol
Work Area Preparation: Conduct all handling of Trichloroacetanilide within a designated

area, preferably inside a chemical fume hood to minimize inhalation exposure.[1]

Weighing and Transfer:

When weighing, use an analytical balance inside the fume hood or in a ventilated balance

enclosure.

Use a spatula for transfers to minimize dust generation. Avoid pouring the solid.

In Solution:

When dissolving, add the solid slowly to the solvent to avoid splashing.

Ensure the container is appropriately labeled with the chemical name and hazard symbols.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent and then soap and water.

Decontaminate all equipment used.

Personal Decontamination
Glove Removal: Remove gloves using the proper technique to avoid skin contact with

contaminants.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[3]

Lab Coat: Remove the lab coat before leaving the laboratory.

Disposal Plan
All waste containing Trichloroacetanilide must be treated as hazardous waste.[10]

Waste Segregation
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Isolate waste containing Trichloroacetanilide from other waste streams.

Specifically, keep it separate from non-halogenated organic waste.

Waste Collection and Containerization
Solid Waste: Collect solid waste, including contaminated PPE (gloves, etc.) and weighing

paper, in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect solutions containing Trichloroacetanilide in a separate, labeled, and

sealed hazardous waste container. Do not mix with other solvent waste unless compatible.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Trichloroacetanilide".

Disposal Procedure
Store the sealed hazardous waste containers in a designated and secure area.

Arrange for pickup and disposal by a certified hazardous waste management company.

Follow all local, state, and federal regulations for hazardous waste disposal.[11]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Trichloroacetanilide,

from preparation to disposal.
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Caption: Workflow for the safe handling of Trichloroacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1614687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

